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Abstract

N-(2-Methoxy-2-methylpropyl)formamide is a chemical intermediate of significant interest in
synthetic organic chemistry. This document provides an in-depth review of the existing
research on this compound, covering its synthesis, physicochemical properties, and known
applications. While direct research into the biological activity and pharmacological profile of N-
(2-Methoxy-2-methylpropyl)formamide is limited, this guide contextualizes its potential
toxicological profile based on studies of related formamide derivatives. All available quantitative
data has been summarized, and detailed experimental protocols for its synthesis are provided.

Introduction

N-(2-Methoxy-2-methylpropyl)formamide, with the chemical formula CeH13NOz, is a
secondary amide derivative of formic acid.[1] Its molecular structure, featuring a methoxy group
and two methyl groups on the propyl chain, imparts specific physicochemical properties that
make it a valuable precursor in organic synthesis.[1] Notably, it serves as a key intermediate in
the synthesis of 2-methoxy-2-methylpropyl isonitrile, also known as MIBI.[1] This technical
guide aims to consolidate the current knowledge on N-(2-Methoxy-2-
methylpropyl)formamide, presenting it in a manner that is accessible and useful for
researchers and professionals in the field of drug development and chemical synthesis.
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Physicochemical Properties

A summary of the key physicochemical properties of N-(2-Methoxy-2-
methylpropyl)formamide is presented in Table 1. These properties have been compiled from
various chemical databases and supplier information.

Property Value Source
Molecular Formula CeH13NO:2 [2][3]
Molecular Weight 131.17 g/mol [2][3]
CAS Number 112129-25-6 [21[3]
Appearance Colorless, oily liquid [4]
LogP 0.99770 [2]

PSA (Polar Surface Area) 41.82 A2 [2]

N-(2-methoxy-2-
IUPAC Name _ [3]
methylpropyl)formamide

N-formyl-2-

methoxyisobutylamine, N-(2-
Synonyms [2][3]

Methoxy-2-methyl-propyl)-

formamide

Synthesis of N-(2-Methoxy-2-
methylpropyl)formamide

Two primary synthetic routes for N-(2-Methoxy-2-methylpropyl)formamide have been
reported in the literature.[1] These are the formylation of 2-methoxy-2-methylpropylamine and
the reaction of 2-methoxy-2-methylpropanol with formamide.

Formylation of 2-Methoxy-2-methylpropylamine

This method involves the direct formylation of the primary amine, 2-methoxy-2-
methylpropylamine. A common and effective reagent for this transformation is a mixture of
formic acid and acetic anhydride, which generates a potent formylating agent in situ.[1]
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Experimental Protocol:
o Reagents: 2-methoxy-2-methylpropylamine, formic acid, acetic anhydride.[1]

o Procedure: A mixture of formic acid and acetic anhydride is prepared, typically at a controlled
temperature to manage the exothermic reaction. 2-methoxy-2-methylpropylamine is then
added to this mixture. The reaction is stirred for a specified period, and the product is
isolated and purified using standard laboratory techniques such as distillation or

chromatography.

Reactants

Acetic Anhydride

Reaction Product

Formic Acid (@ N-(2-Methoxy-2-methylpropyl)formamide

2-methoxy-2-methylpropylamine

Click to download full resolution via product page

Caption: Synthesis via formylation of the corresponding amine.

Reaction of 2-Methoxy-2-methylpropanol with
Formamide

An alternative route involves the reaction of 2-methoxy-2-methylpropanol with formamide.[1]
This reaction typically requires heating and may be facilitated by a catalyst to promote the
condensation and formation of the N-substituted formamide.[1]

Experimental Protocol:
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» Reagents: 2-methoxy-2-methylpropanol, formamide, catalyst (optional, e.g., acid catalyst).[1]

e Procedure: 2-methoxy-2-methylpropanol and formamide are heated together, with or without
a catalyst. The reaction progress is monitored, and upon completion, the desired product is
isolated from the reaction mixture through appropriate workup and purification steps.

Reactants

Formamide Reaction Product

Condensation N-(2-Methoxy-2-methylpropyl)formamide

—

2-methoxy-2-methylpropanol

Click to download full resolution via product page

Caption: Synthesis via reaction of the corresponding alcohol with formamide.

Biological Activity and Toxicology

There is a notable absence of direct research on the biological activity and toxicology of N-(2-
Methoxy-2-methylpropyl)formamide in publicly available literature. However, insights can be
drawn from studies on formamide and its other N-alkylated derivatives.

Formamide itself is recognized as a reproductive and developmental toxicant in animal studies.
[5] Studies on N-methyl and N-ethyl derivatives of formamide have also indicated potential
toxicity.[6] The primary target organ for toxicity of many formamide and acetamide derivatives is
the liver.[7] For instance, N,N-dimethylformamide (DMF) is a well-studied hepatotoxin.[7]

Metabolites of N-alkylformamides, specifically N-alkylcarbamic acid thioesters, have been
implicated as potential mediators of both antineoplastic and hepatotoxic activities.[8] These
metabolites might act by liberating isocyanates at cellular membranes.[8]

Given these findings for related compounds, it is prudent to handle N-(2-Methoxy-2-
methylpropyl)formamide with appropriate safety precautions, assuming potential for toxicity
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until specific studies are conducted.

Applications in Synthesis

The principal application of N-(2-Methoxy-2-methylpropyl)formamide is as a direct precursor
to 2-methoxy-2-methylpropyl isonitrile (MIBI).[1] Isocyanides are valuable reagents in
multicomponent reactions and for the synthesis of various heterocyclic compounds.[1] The
conversion of the formamide to the isonitrile is a key transformation that underscores the
synthetic utility of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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